Cas no 234-74-2 (1,2,4-Triazolo[4,3-c]quinazoline)

• Product Name: 1,2,4-Triazolo[4,3-c]quinazoline
• CAS No: 234-74-2
• MF: C₉H₆N₄
• MW: 170.170740604401
• CID: 1419159
• Update Time: 2024-08-16

1,2,4-Triazolo[4,3-c]quinazoline Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-c]quinazoline

• Inchi： 1S/C9H6N4/c1-2-4-8-7(3-1)9-12-11-6-13(9)5-10-8/h1-6H
• InChI Key： TYAMZJJUGLZDQQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C2=NN=CN2C=1

Computed Properties

• Exact Mass: 170.05938

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• PSA: 43.08
• pka: 0.88±0.30(Predicted)